molecular formula C10H6Cl2N2OS B1481482 6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one CAS No. 2098013-21-7

6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Cat. No. B1481482
CAS RN: 2098013-21-7
M. Wt: 273.14 g/mol
InChI Key: YOYABZSSFOVKRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3,5-Dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as 6-(3,5-DCP)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, is an organic compound with a wide range of applications in the scientific and medical research fields. It is a heterocyclic compound, which is a type of organic compound composed of atoms of at least two different elements. 6-(3,5-DCP)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been used as a synthetic intermediate in the production of various pharmaceuticals, and it has also been used in the synthesis of various compounds with potential therapeutic applications.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

  • Synthesis of Thioxo-Dihydropyrimidinones : Ranise et al. (1997) discussed the synthesis of 6-thiosubstituted dihydropyrimidinones, evaluating their pharmacological profiles, including local anesthetic, antiarrhythmic, and anti-inflammatory activities. This highlights the compound's potential in pharmaceutical applications (Ranise et al., 1997).

  • Building Blocks in Heterocyclic Synthesis : Elian et al. (2014) and Abdel Reheim et al. (2016) investigated pyrimidinethiones as building blocks in synthesizing various heterocyclic compounds. They emphasized its role in developing compounds with potential biological activities (Elian et al., 2014); (Abdel Reheim et al., 2016).

  • Antiproliferative Effect on Cancer Cells : Nishimura et al. (2022) explored the synthesis of dihydropyrimidinones and their antiproliferative effects on human leukemia cell lines, indicating its potential in cancer research (Nishimura et al., 2022).

Chemical Properties and Applications

  • Novel Derivatives Synthesis : Hassneen and Abdallah (2003) demonstrated the synthesis of new pyridino and triazolopyrimidinone derivatives, offering insights into the chemical versatility of thioxo-dihydropyrimidinones (Hassneen & Abdallah, 2003).

  • Antimicrobial and Antioxidant Potential : Kumar et al. (2011) synthesized quinazoline derivatives incorporating the compound and evaluated their antimicrobial and antioxidant capacities (Kumar et al., 2011).

  • Cytotoxic Activity and Quantum Chemical Calculations : Kökbudak et al. (2020) explored the cytotoxic activities of 7-thioxopyrazolopyrimidinones against liver and breast cancer cells, combined with quantum chemical calculations to understand their properties (Kökbudak et al., 2020).

properties

IUPAC Name

6-(3,5-dichlorophenyl)-2-sulfanylidene-1H-pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H6Cl2N2OS/c11-6-1-5(2-7(12)3-6)8-4-9(15)14-10(16)13-8/h1-4H,(H2,13,14,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOYABZSSFOVKRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C=C1Cl)Cl)C2=CC(=O)NC(=S)N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H6Cl2N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
Reactant of Route 2
6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
Reactant of Route 3
6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
Reactant of Route 4
6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
Reactant of Route 5
6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
Reactant of Route 6
6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.